Cas no 2097969-83-8 (1-(cyclobutylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carboxamide)

• Product name: 1-(cyclobutylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carboxamide
• CAS No: 2097969-83-8
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 5723972
• PubChem ID: 121215160

1-(cyclobutylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(cyclobutylmethyl)-6-methylimidazo[1,2-b]pyrazole-7-carboxamide
• 2097969-83-8
• F2198-8046
• 1-(cyclobutylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carboxamide
• AKOS026725744

• Inchi： 1S/C12H16N4O/c1-8-10(11(13)17)12-15(5-6-16(12)14-8)7-9-3-2-4-9/h5-6,9H,2-4,7H2,1H3,(H2,13,17)
• InChI Key： UVKIESLIEQUEAS-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=NN2C=CN(C2=1)CC1CCC1)N

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.3Ų
• XLogP3: 0.6